Cas no 1805519-34-9 (1,3-Bis(trifluoromethyl)-2,5-dimethoxybenzene)

• Product Name: 1,3-Bis(trifluoromethyl)-2,5-dimethoxybenzene
• CAS No: 1805519-34-9
• MF: C₁₀H₈F₆O₂
• MW: 274.159744262695
• CID: 4960403
• Update Time: 2023-08-24

1,3-Bis(trifluoromethyl)-2,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(trifluoromethyl)-2,5-dimethoxybenzene

• Inchi： 1S/C10H8F6O2/c1-17-5-3-6(9(11,12)13)8(18-2)7(4-5)10(14,15)16/h3-4H,1-2H3
• InChI Key： ZKAUVHZBANCJKS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5